![molecular formula C21H24ClN3O5 B4962011 1-(3-chloro-9H-carbazol-9-yl)-3-(1-piperazinyl)-2-propanol ethanedioate (salt)](/img/structure/B4962011.png)
1-(3-chloro-9H-carbazol-9-yl)-3-(1-piperazinyl)-2-propanol ethanedioate (salt)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-chloro-9H-carbazol-9-yl)-3-(1-piperazinyl)-2-propanol ethanedioate (salt), also known as CPE, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a salt form of a propanol derivative that has a piperazine group attached to it.
Mechanism of Action
1-(3-chloro-9H-carbazol-9-yl)-3-(1-piperazinyl)-2-propanol ethanedioate (salt) acts as a partial agonist of the serotonin 5-HT1A receptor, meaning that it binds to the receptor and activates it, but not to the same extent as a full agonist. This results in a moderate increase in the activity of the receptor, which can have a range of effects on the body and brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(3-chloro-9H-carbazol-9-yl)-3-(1-piperazinyl)-2-propanol ethanedioate (salt) are still being studied, but it has been shown to have an impact on the regulation of mood, anxiety, and other physiological processes. It may also have potential applications in the treatment of certain neurological disorders, although more research is needed to fully understand its effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-chloro-9H-carbazol-9-yl)-3-(1-piperazinyl)-2-propanol ethanedioate (salt) in lab experiments is that it is a relatively stable and well-characterized compound, making it easier to work with than some other research chemicals. However, one limitation is that its effects on the body and brain are still not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for the use of 1-(3-chloro-9H-carbazol-9-yl)-3-(1-piperazinyl)-2-propanol ethanedioate (salt) in scientific research. One area of interest is in the development of new treatments for depression and anxiety disorders, based on the compound's affinity for the serotonin 5-HT1A receptor. Another potential application is in the study of other neurological disorders, such as Parkinson's disease and schizophrenia, where the role of the serotonin system is still being explored. Overall, 1-(3-chloro-9H-carbazol-9-yl)-3-(1-piperazinyl)-2-propanol ethanedioate (salt) has the potential to be a valuable tool for researchers in the field of neuroscience, and further studies are needed to fully understand its effects and applications.
Synthesis Methods
The synthesis of 1-(3-chloro-9H-carbazol-9-yl)-3-(1-piperazinyl)-2-propanol ethanedioate (salt) involves several steps, starting with the synthesis of 3-(1-piperazinyl)-1-propanol. This is then reacted with 3-chloro-9H-carbazole in the presence of a catalyst to form the desired product, 1-(3-chloro-9H-carbazol-9-yl)-3-(1-piperazinyl)-2-propanol. This compound is then converted to its ethanedioate salt form by reacting it with oxalic acid.
Scientific Research Applications
1-(3-chloro-9H-carbazol-9-yl)-3-(1-piperazinyl)-2-propanol ethanedioate (salt) has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and other physiological processes. 1-(3-chloro-9H-carbazol-9-yl)-3-(1-piperazinyl)-2-propanol ethanedioate (salt) has been used as a tool to study the function of this receptor and its potential role in the development of depression and anxiety disorders.
properties
IUPAC Name |
1-(3-chlorocarbazol-9-yl)-3-piperazin-1-ylpropan-2-ol;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClN3O.C2H2O4/c20-14-5-6-19-17(11-14)16-3-1-2-4-18(16)23(19)13-15(24)12-22-9-7-21-8-10-22;3-1(4)2(5)6/h1-6,11,15,21,24H,7-10,12-13H2;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFILZXRDFIVKPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC(CN2C3=C(C=C(C=C3)Cl)C4=CC=CC=C42)O.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24ClN3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.